Cas no 477536-13-3 (1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea)

• Product Name: 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea
• CAS No: 477536-13-3
• MF: C₂₈H₁₉N₃O₃S
• MW: 477.533765077591
• CID: 6075969
• PubChem ID: 4126639
• Update Time: 2025-07-20

1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea
• N-((3-(benzo[d]oxazol-2-yl)phenyl)carbamothioyl)-4-benzoylbenzamide
• Benzamide, N-[[[3-(2-benzoxazolyl)phenyl]amino]thioxomethyl]-4-benzoyl-
• SR-01000445872-1
• N-[[3-(1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-4-benzoylbenzamide
• Oprea1_259411
• 1-(4-benzoylbenzoyl)-3-[3-(1,3-benzoxazol-2-yl)phenyl]thiourea
• 477536-13-3
• SR-01000445872
• F0816-0363
• AKOS024600480

• Inchi： 1S/C28H19N3O3S/c32-25(18-7-2-1-3-8-18)19-13-15-20(16-14-19)26(33)31-28(35)29-22-10-6-9-21(17-22)27-30-23-11-4-5-12-24(23)34-27/h1-17H,(H2,29,31,33,35)
• InChI Key： GUIXOMBLZOFCGI-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=CC(C2=NC3=CC=CC=C3O2)=C1)=S)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 477.11471265g/mol
• Monoisotopic Mass: 477.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 8.01±0.70(Predicted)

Additional information on 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea

Comprehensive Analysis of 1-(4-Benzoylbenzoyl)-3-3-(1,3-Benzoxazol-2-yl)phenylthiourea (CAS No. 477536-13-3)

1-(4-Benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea (CAS No. 477536-13-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiourea derivative is characterized by its unique molecular structure, which combines a benzoylbenzoyl moiety with a benzoxazole ring system. Such structural features make it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's CAS number 477536-13-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Researchers often search for "1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea uses" or "CAS 477536-13-3 applications" to explore its potential in medicinal chemistry. Recent studies suggest that this compound may exhibit anti-inflammatory and anti-cancer properties, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea involves multi-step organic reactions, including condensation and cyclization processes. The benzoxazole component contributes to the compound's stability and potential bioactivity, while the thiourea group enhances its ability to interact with biological targets. These characteristics make it valuable for researchers investigating "small molecule drug design" or "structure-activity relationships."

In materials science, the compound's conjugated aromatic system has sparked interest in "organic electronic materials" development. Its potential applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices are being explored, as the benzoxazol-2-yl moiety may contribute to desirable optoelectronic properties. This aligns with growing global interest in sustainable energy solutions and advanced display technologies.

Quality control and characterization of CAS 477536-13-3 typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Researchers frequently search for "1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea synthesis protocol" or "analytical methods for CAS 477536-13-3" when working with this compound. Proper handling and storage conditions are essential to maintain its stability, as with many specialized organic compounds.

The pharmaceutical industry's growing focus on targeted drug delivery systems has increased interest in compounds like 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea. Its potential to serve as a molecular scaffold for drug development makes it relevant to current research trends in computational chemistry and virtual screening approaches. The compound's structural complexity offers multiple sites for modification, allowing medicinal chemists to optimize its properties for specific therapeutic applications.

Environmental and safety considerations for CAS 477536-13-3 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Researchers often inquire about "1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea safety data" or "CAS 477536-13-3 handling precautions" to ensure compliance with laboratory safety standards.

Future research directions for this compound may include exploring its potential in neurological disorders treatment, given the increasing prevalence of such conditions worldwide. The benzoxazole moiety present in its structure has shown promise in central nervous system-targeted drugs, making it a compound of interest in neuropharmacology research. Additionally, its application in bioimaging probes is another area warranting investigation, as scientists seek novel fluorescent markers for diagnostic purposes.

In conclusion, 1-(4-benzoylbenzoyl)-3-3-(1,3-benzoxazol-2-yl)phenylthiourea (CAS No. 477536-13-3) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and emerging applications in both pharmaceutical and materials science fields make it a compound worth watching in coming years. As research continues to uncover new properties and applications, this molecule may play an increasingly important role in addressing current scientific and medical challenges.